Cas no 2309468-56-0 (2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid)

2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid is a structurally complex intermediate with potential applications in pharmaceutical synthesis and medicinal chemistry. Its key features include a rigid 9-azabicyclo[3.3.1]nonane scaffold, which enhances conformational stability, and a 3-bromopyridin-4-yl moiety that offers versatile reactivity for further functionalization. The benzyloxycarbonyl (Cbz) protecting group ensures selective deprotection under mild conditions, while the acetic acid side chain provides additional derivatization opportunities. This compound is particularly valuable for constructing bioactive molecules, given its balanced steric and electronic properties. High purity and well-defined stereochemistry make it suitable for precise synthetic applications in drug discovery and development.
2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid structure
2309468-56-0 structure
Product Name:2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid
CAS No:2309468-56-0
MF:C23H25BrN2O5
MW:489.359005689621
CID:5790252
PubChem ID:165739311
Update Time:2025-08-03

2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-7428386
    • 2309468-56-0
    • 2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid
    • 2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid
    • Inchi: 1S/C23H25BrN2O5/c24-20-13-25-10-9-19(20)23(31-15-21(27)28)11-17-7-4-8-18(12-23)26(17)22(29)30-14-16-5-2-1-3-6-16/h1-3,5-6,9-10,13,17-18H,4,7-8,11-12,14-15H2,(H,27,28)
    • InChI Key: YEUHIMZEWWBUEA-UHFFFAOYSA-N
    • SMILES: BrC1C=NC=CC=1C1(CC2CCCC(C1)N2C(=O)OCC1C=CC=CC=1)OCC(=O)O

Computed Properties

  • Exact Mass: 488.09468g/mol
  • Monoisotopic Mass: 488.09468g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 628
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 89Ų

2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7428386-0.05g
2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid
2309468-56-0 95.0%
0.05g
$864.0 2025-03-11
Enamine
EN300-7428386-0.1g
2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid
2309468-56-0 95.0%
0.1g
$904.0 2025-03-11
Enamine
EN300-7428386-0.25g
2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid
2309468-56-0 95.0%
0.25g
$946.0 2025-03-11
Enamine
EN300-7428386-0.5g
2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid
2309468-56-0 95.0%
0.5g
$987.0 2025-03-11
Enamine
EN300-7428386-1.0g
2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid
2309468-56-0 95.0%
1.0g
$1029.0 2025-03-11
Enamine
EN300-7428386-2.5g
2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid
2309468-56-0 95.0%
2.5g
$2014.0 2025-03-11
Enamine
EN300-7428386-5.0g
2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid
2309468-56-0 95.0%
5.0g
$2981.0 2025-03-11
Enamine
EN300-7428386-10.0g
2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid
2309468-56-0 95.0%
10.0g
$4421.0 2025-03-11

Additional information on 2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid

Recent Advances in the Study of 2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid (CAS: 2309468-56-0)

The compound 2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid (CAS: 2309468-56-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. The presence of the 3-bromopyridin-4-yl moiety and the 9-azabicyclo[3.3.1]nonane scaffold suggests potential interactions with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. Researchers have employed advanced synthetic strategies, such as palladium-catalyzed cross-coupling reactions, to modify the compound's structure and enhance its pharmacological properties.

In vitro and in vivo studies have demonstrated promising results for this compound. For instance, preliminary data indicate that derivatives of 2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid exhibit potent inhibitory activity against specific kinases implicated in cancer progression. Additionally, its ability to modulate neurotransmitter systems has sparked interest in its potential application for treating central nervous system disorders, such as Parkinson's disease and depression.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research efforts are focused on improving its bioavailability and reducing potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential and advance it through preclinical development stages.

In conclusion, 2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid represents a versatile and promising scaffold for drug discovery. Continued research into its mechanism of action and structural optimization will be crucial for unlocking its full potential as a therapeutic agent. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its applications in medicine.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd